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A comprehensive evaluation of suitable adhesives for cryogenic environments is crucial for
researchers, scientists, and drug development professionals. While an initial inquiry was made
into the performance of SikaBiresin® TD-165 for such applications, a thorough review of
publicly available technical datasheets and scientific literature revealed no data on its
performance at cryogenic temperatures. The product is primarily documented for use in art and
decoration applications at room temperature.[1][2][3][4][5] This guide, therefore, pivots to a
comparative analysis of alternative adhesives for which cryogenic performance data is
available, providing a resource for informed selection in demanding low-temperature
environments.

This guide presents a comparison of three epoxy-based adhesives with documented
performance at cryogenic temperatures: 3M™ Scotch-Weld™ EC-2216, Master Bond
EP29LPSP, and EPO-TEK® 301-2.

Quantitative Performance Data

The following table summarizes the key performance metrics for the selected cryogenic
adhesives. It is important to note that direct comparison is challenging due to variations in
testing methodologies and reported data.
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3M™ Scotch-

Master Bond

Property EPO-TEK® 301-2
Weld™ EC-2216 EP29LPSP

Adhesive Type Two-part Epoxy Two-part Epoxy Two-part Epoxy
Room Temperature / Room Temperature Room Temperature /

Cure Type
Heat Gel + Heat Cure Heat

Operating 4K (-269°C) to -55°C to 200°C

-252°C to +82°C

Temperature Range +135°C (Continuous)

Lap Shear Strength

(Aluminum to ) ) )
>2,200 psi >2,200 psi[6] > 2,000 psi[7][8]

Aluminum) @ 23-
25°C

Cryogenic
Performance
(Qualitative)

Passed tensile and
shear tests with up to
18 kg mass at 86K
(-187°C).[9]

Passed tensile and
shear tests with up to
18 kg mass at 86K
(-187°C); Resistant to
cryogenic shocks.[9]
[10][11]

High shear strength at
cryogenic

temperatures.[12]

Key Features

Flexible, good peel
strength, resistant to

shock and vibration.

NASA low outgassing
approved, optically
clear, withstands
cryogenic shocks.[6]
[11][13]

Good handling
characteristics, low

viscosity, long pot life.

[7](8]

Experimental Protocols

The data presented in this guide is primarily based on lap shear strength testing, a common

method for evaluating the performance of adhesives. The following outlines a typical

experimental protocol for determining lap shear strength at cryogenic temperatures, based on
ASTM D1002 and cryogenic testing literature.[9][14][15][16][17]

Objective: To determine the apparent shear strength of an adhesive bonding two substrates

(e.g., metal plates) under cryogenic conditions.
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Materials and Equipment:

¢ Adhesive to be tested

o Substrate materials (e.g., aluminum, stainless steel) cut to specified dimensions (as per
ASTM D1002)

e Solvent for cleaning substrates

o Universal Testing Machine (UTM) with a suitable load cell

e Cryogenic chamber or dewar for immersing the test specimen

 Liquid nitrogen or other cryogenic fluid

e Thermocouple to monitor temperature

o Data acquisition system

Procedure:

e Substrate Preparation: The surfaces of the substrates to be bonded are thoroughly cleaned
and degreased using a suitable solvent to ensure a consistent bonding surface.

o Adhesive Application and Curing: The adhesive is prepared and applied to the substrates
according to the manufacturer's instructions. The bonded specimens are then cured under
the specified conditions (temperature and time).

e Specimen Mounting: The cured lap shear specimen is mounted into the grips of the
Universal Testing Machine.

» Cryogenic Conditioning: The specimen, while mounted in the UTM, is slowly cooled to the
target cryogenic temperature (e.g., by immersing in a dewar filled with liquid nitrogen). The
temperature is monitored using a thermocouple attached to the specimen. This slow cooling
minimizes thermal shock.[9]

o Tensile Loading: Once the target temperature is reached and stabilized, a tensile load is
applied to the specimen at a constant rate of crosshead displacement until failure of the
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bond occurs.[9][15][17]

o Data Recording: The maximum load sustained by the specimen before failure is recorded.

 Calculation of Shear Strength: The shear strength is calculated by dividing the maximum
load by the bonded area.

Logical Workflow for Cryogenic Adhesive Selection

The selection of an appropriate adhesive for a cryogenic application is a multi-faceted process.
The following diagram illustrates a logical workflow to guide researchers and scientists in
making an informed decision.
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Define Application Requirements
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Caption: A workflow diagram for selecting a cryogenic adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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